Cas no 1090814-46-2 (1-(Cyclohexylmethyl)piperidin-3-ol)

• Product Name: 1-(Cyclohexylmethyl)piperidin-3-ol
• CAS No: 1090814-46-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5735206
• PubChem ID: 42919597
• Update Time: 2025-11-07

1-(Cyclohexylmethyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS009069551
• 1090814-46-2
• Z168922222
• 1-(cyclohexylmethyl)piperidin-3-ol
• F6541-0740
• 3-Piperidinol, 1-(cyclohexylmethyl)-
• 1-(Cyclohexylmethyl)piperidin-3-ol

• Inchi： 1S/C12H23NO/c14-12-7-4-8-13(10-12)9-11-5-2-1-3-6-11/h11-12,14H,1-10H2
• InChI Key： RHEPVGOPIKIEJP-UHFFFAOYSA-N
• SMILES： OC1CCCN(C1)CC1CCCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 299.5±33.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(Cyclohexylmethyl)piperidin-3-ol

Market Research and Analysis of 1-(Cyclohexylmethyl)piperidin-3-ol (1090814-46-2) in Chemical Biomedical Field

The compound 1-(Cyclohexylmethyl)piperidin-3-ol, identified by the CAS number 1090814-46-2, has garnered significant attention in the chemical biomedical field due to its potential applications in drug development and therapeutic research. This brief report aims to provide a comprehensive analysis of the current market landscape, including research advancements, supplier dynamics, and procurement demands associated with this compound.

Recent studies have highlighted the unique chemical properties of 1-(Cyclohexylmethyl)piperidin-3-ol, particularly its role as a key intermediate in the synthesis of bioactive molecules. Its structural versatility and pharmacokinetic profile make it an attractive candidate for various biomedical applications, including the development of novel drugs targeting neurological disorders and inflammatory conditions.

Market demand for this compound has been driven by increasing investments in pharmaceutical R&D and the growing need for efficient synthetic pathways. Key players in the global supply chain have optimized production processes to meet the rising demand while ensuring compliance with regulatory standards. This has resulted in a competitive yet stable market environment.

Procurement trends indicate a preference for high-purity grades of 1-(Cyclohexylmethyl)piperidin-3-ol, reflecting its critical role in sensitive biochemical assays and preclinical studies. Suppliers are increasingly adopting sustainable practices to minimize environmental impact, aligning with global sustainability goals.

In conclusion, 1-(Cyclohexylmethyl)piperidin-3-ol (1090814-46-2) continues to be a pivotal compound in the chemical biomedical industry. Its versatility, coupled with advancements in synthetic methodologies and market infrastructure, positions it as a key enabler for future innovations in drug discovery and development.